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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722

Essential Safety and Handling Guide for 1-
Adamantanethiol

This guide provides crucial safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 1-Adamantanethiol. Adherence to
these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Adamantanethiol is classified as a hazardous substance. It is toxic if swallowed and causes
serious eye irritation.[1][2][3][4] The assigned GHS pictogram is GHSO06 (skull and crossbones),
with the signal word "Danger".[2] Therefore, strict adherence to the recommended Personal
Protective Equipment (PPE) is mandatory to prevent exposure.
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PPE Category

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[1][5]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves,
such as Nitrile, tested to the
EN 374 standard.[5]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved particulate
respirator (e.g., N95) is
necessary if dust formation is
likely.[5]

Prevents inhalation of the
compound, which can cause

respiratory irritation.[5]

Body Protection

A standard laboratory coat
should be worn to protect
clothing and skin from

contamination.[1][5]

Prevents accidental skin
exposure and contamination of

personal clothing.

Operational Plan for Safe Handling

All manipulations of 1-Adamantanethiol should occur within a well-ventilated area, preferably

a chemical fume hood, to minimize inhalation risk.[1][5]

Preparation:

e Ensure the designated work area is clean and uncluttered.

» Verify that a safety shower and eyewash station are accessible.

» Don all required PPE as specified in the table above.

Handling:

» Avoid all personal contact with the substance, including inhalation.[1]

e When weighing the solid, do so carefully to avoid generating dust.[1]
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» Keep the container securely sealed when not in use.[1]

e Do not eat, drink, or smoke in the handling area.[1][3]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
Storage:

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials, such as strong oxidizing agents, and foodstuff
containers.[1][4]

e The designated storage class for this chemical is 6.1C, for combustible, acutely toxic
compounds.

Spill and Disposal Plan

Immediate and appropriate action is critical in the event of a spill. The required response
depends on the scale of the spill.
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Spill Occurs
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: \
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l
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;
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:
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Caption: Workflow for handling a 1-Adamantanethiol spill.
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Waste Disposal:

o Dispose of 1-Adamantanethiol waste and contaminated materials in accordance with all

applicable local, state, and federal regulations.[4]

» Do not allow the product to enter drains or waterways, as it is toxic to aquatic life with long-

lasting effects.[1][4]

o Waste should be placed in suitable, labeled containers.[1] Where possible, recycling should

be considered; otherwise, disposal may occur in an authorized landfill.[1]

o Contaminated packaging must be treated as hazardous waste and disposed of accordingly.

[4]

Chemical and Physical Data

The following table summarizes key quantitative data for 1-Adamantanethiol.

Property

Value

CAS Number

34301-54-7[1][2][6]

Molecular Formula

C1oH16S[1][2][6]

Molecular Weight

168.30 g/mol [2][6]

Melting Point

99-106 °C[6]

GHS Hazard Codes

H301 (Toxic if swallowed), H319 (Causes
serious eye irritation), H411 (Toxic to aquatic life
with long lasting effects)[1][2][3]

Hazard Class

Acute Toxicity, Oral (Category 3), Eye Irritation
(Category 2)[2]

Bioaccumulation

Medium (LogKOW = 3.8431)[1]

Mobility in Soll

Low (KOC = 2553)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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